![molecular formula C20H23N3O2 B5400696 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]acetamide](/img/structure/B5400696.png)
2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]acetamide
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Overview
Description
2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]acetamide, also known as DPA, is a synthetic compound that has been widely used in scientific research due to its unique properties. DPA is a piperazine derivative that has been synthesized through a multi-step process that involves the use of various reagents and solvents.
Mechanism of Action
The mechanism of action of 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of topoisomerases, which are enzymes involved in DNA replication and repair. It has also been shown to inhibit the activity of protein kinases, which are enzymes involved in cell signaling and regulation.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation. This compound has also been shown to have neuroprotective effects and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]acetamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified, and it has a long shelf life. This compound also has a wide range of biological activities, making it a versatile tool for scientific research. However, this compound also has some limitations. It is a relatively new compound, and its long-term effects on human health are not fully understood. Additionally, this compound can be toxic at high concentrations, and caution should be taken when handling and using this compound in lab experiments.
Future Directions
There are several future directions for the use of 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]acetamide in scientific research. One area of interest is the development of this compound as a potential therapeutic agent for cancer and other diseases. This compound has also been proposed as a potential tool for the study of autophagy and other cellular processes. Additionally, the development of new synthetic methods for this compound and its derivatives could lead to the discovery of new biological activities and potential therapeutic agents.
Conclusion:
In conclusion, this compound, or this compound, is a synthetic compound that has been widely used in scientific research due to its unique properties. This compound has a wide range of biological activities and has been used as a tool in drug discovery and development. While this compound has several advantages for lab experiments, caution should be taken when handling and using this compound due to its potential toxicity. There are several future directions for the use of this compound in scientific research, including the development of new therapeutic agents and the study of cellular processes.
Synthesis Methods
The synthesis of 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]acetamide involves several steps, starting with the reaction of 2,2-diphenylethylamine with acetic anhydride to form 2,2-diphenylethylacetamide. This intermediate is then reacted with piperazine in the presence of a catalyst to form this compound. The final product is purified by recrystallization and characterized by various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]acetamide has been extensively used in scientific research due to its unique properties. It has been shown to have a wide range of biological activities such as antibacterial, antifungal, and antitumor effects. This compound has also been used as a tool in drug discovery and development, as well as in the study of various biological processes such as apoptosis and autophagy.
Properties
IUPAC Name |
2-[1-(2,2-diphenylethyl)-3-oxopiperazin-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O2/c21-19(24)13-18-20(25)22-11-12-23(18)14-17(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-10,17-18H,11-14H2,(H2,21,24)(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWNTVILDMZCVNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(C(=O)N1)CC(=O)N)CC(C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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